Cas no 1824508-17-9 (3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1824508-17-9
• MF: C₁₂H₁₆BrNO₄S
• MW: 350.228741645813
• CID: 5938251
• PubChem ID: 165722190
• Update Time: 2025-05-26

3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 1824508-17-9
• EN300-1286194
• 3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C12H16BrNO4S/c1-12(2,3)18-11(17)14-8(6-9(15)16)7-4-5-19-10(7)13/h4-5,8H,6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： OVLNPYTWBTUAKJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 348.99834g/mol
• Monoisotopic Mass: 348.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Additional information on 3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid

Introduction to 3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic Acid (CAS No. 1824508-17-9)

3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1824508-17-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a bromothiophene moiety and an N-terminal tert-butoxycarbonyl (Boc) protected amino group, presents a unique structural framework that makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both aromatic and aliphatic functional groups, coupled with the protective group, enhances its utility in various synthetic pathways, particularly in the development of bioactive molecules.

The bromothiophene ring is a well-studied heterocyclic structure that has been extensively explored for its pharmacological properties. Thiophene derivatives are known for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The introduction of a bromine atom at the 2-position of the thiophene ring not only enhances electrophilicity but also allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, making 3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid a versatile building block in drug discovery.

The N-terminal Boc protected amino group is another critical feature of this compound. The Boc group provides stability to the amine functionality under acidic conditions, preventing unwanted side reactions during multi-step syntheses. This protective group is commonly used in peptide coupling reactions and in the synthesis of amides, where controlled deprotection conditions are essential. The presence of a propanoic acid side chain further extends the potential applications of this compound, allowing for modifications at both the carboxylic acid and amine termini, thereby enabling the construction of diverse pharmacophores.

Recent advancements in synthetic methodologies have highlighted the importance of bromothiophene derivatives in medicinal chemistry. For instance, studies have demonstrated that thiophene-based compounds exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. The bromothiophene scaffold has been incorporated into several lead compounds that have advanced into clinical trials, underscoring its therapeutic potential. The structural features of 3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid align well with these trends, making it a valuable asset for researchers seeking to develop novel therapeutic agents.

In addition to its structural versatility, this compound has been explored in the context of enzyme inhibition studies. The Boc protected amino group and the propanoic acid side chain provide multiple interaction points with biological targets, allowing for fine-tuning of binding affinities through structure-activity relationship (SAR) studies. Such studies are crucial for optimizing lead compounds into potent drugs. Furthermore, the bromothiophene moiety can serve as a handle for further derivatization via transition-metal-catalyzed reactions, enabling the introduction of additional functional groups that may enhance drug-like properties such as solubility and bioavailability.

The synthesis of 3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid involves multi-step organic transformations that showcase modern synthetic techniques. Key steps include bromination of thiophene derivatives followed by selective protection and functionalization of the amino group. These synthetic strategies highlight the compound's role as a precursor in complex molecule construction. Recent literature reports have demonstrated its use in the preparation of peptidomimetics and non-peptide inhibitors targeting specific biological pathways. Such applications underscore its importance as a synthetic intermediate in pharmaceutical research.

The chemical properties of this compound also make it suitable for applications in material science and nanotechnology. For example, thiophene-based polymers are known for their electrical conductivity and optical properties, making them useful in organic electronics. The introduction of bromine atoms can further tailor these properties for specific applications. Additionally, the compound's ability to undergo cross-coupling reactions allows for the incorporation into more complex polymeric structures, which could be exploited in advanced materials development.

From a regulatory perspective, 3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid is not classified as a controlled substance or hazardous material under current international regulations. This classification simplifies its handling and distribution within research settings and pharmaceutical industries. However, standard laboratory safety protocols should always be followed when working with organic compounds to ensure safe handling and minimize exposure risks.

In conclusion,3-(2-Bromothiophen-3-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1824508-17-9) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features—combining a bromothiophene moiety with an N-terminal Boc protected amino group—make it an invaluable intermediate for synthesizing bioactive molecules. Recent advancements in synthetic chemistry and drug discovery continue to highlight its importance as a building block for novel therapeutic agents. As research progresses, this compound is expected to play an increasingly crucial role in developing innovative solutions across multiple scientific disciplines.